Cas no 2361863-95-6 (N-1-(2,4-dichlorophenyl)-2-methylpropan-2-ylprop-2-enamide)

• Product Name: N-1-(2,4-dichlorophenyl)-2-methylpropan-2-ylprop-2-enamide
• CAS No: 2361863-95-6
• MF: C₁₃H₁₅Cl₂NO
• MW: 272.170301675797
• CID: 5415464
• PubChem ID: 145906687
• Update Time: 2025-05-21

N-1-(2,4-dichlorophenyl)-2-methylpropan-2-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2361863-95-6
• EN300-26575092
• N-[1-(2,4-Dichlorophenyl)-2-methylpropan-2-yl]prop-2-enamide
• Z2517216002
• N-[2-(2,4-Dichlorophenyl)-1,1-dimethylethyl]-2-propenamide
• N-1-(2,4-dichlorophenyl)-2-methylpropan-2-ylprop-2-enamide

• Inchi： 1S/C13H15Cl2NO/c1-4-12(17)16-13(2,3)8-9-5-6-10(14)7-11(9)15/h4-7H,1,8H2,2-3H3,(H,16,17)
• InChI Key： BULKWXQVVPAVGQ-UHFFFAOYSA-N
• SMILES： C(NC(C)(C)CC1=CC=C(Cl)C=C1Cl)(=O)C=C

Computed Properties

• Exact Mass: 271.0530695g/mol
• Monoisotopic Mass: 271.0530695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.184±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 424.3±45.0 °C(Predicted)
• pka: 14.55±0.46(Predicted)

Additional information on N-1-(2,4-dichlorophenyl)-2-methylpropan-2-ylprop-2-enamide

Comprehensive Overview of N-1-(2,4-dichlorophenyl)-2-methylpropan-2-ylprop-2-enamide (CAS No. 2361863-95-6)

N-1-(2,4-dichlorophenyl)-2-methylpropan-2-ylprop-2-enamide (CAS No. 2361863-95-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a 2,4-dichlorophenyl group and a propenamide moiety, making it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential due to its structural versatility and reactivity.

The compound's CAS number 2361863-95-6 serves as a crucial identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its systematic name, N-1-(2,4-dichlorophenyl)-2-methylpropan-2-ylprop-2-enamide, highlights its functional groups, which are pivotal for its chemical behavior. The presence of the dichlorophenyl ring enhances its lipophilicity, a property highly sought after in drug design for improved membrane permeability.

In recent years, the demand for N-1-(2,4-dichlorophenyl)-2-methylpropan-2-ylprop-2-enamide has surged, driven by its applications in developing novel antifungal and herbicidal agents. The agrochemical industry, in particular, values this compound for its potential to address resistance issues in crop protection. With the global push for sustainable agriculture, researchers are investigating its eco-friendly derivatives to minimize environmental impact.

From a synthetic chemistry perspective, CAS 2361863-95-6 offers intriguing possibilities. Its propenamide group can participate in various polymerization reactions, making it a candidate for creating advanced materials. Additionally, its 2-methylpropan-2-yl substituent provides steric hindrance, which can be leveraged to control reaction selectivity—a hot topic in modern organic synthesis.

The pharmaceutical sector is also exploring N-1-(2,4-dichlorophenyl)-2-methylpropan-2-ylprop-2-enamide as a precursor for small-molecule inhibitors. With the rise of targeted therapies, this compound's ability to modulate protein-protein interactions is under scrutiny. Computational chemists are using AI-driven molecular docking studies to predict its binding affinities, aligning with the industry's shift toward in silico drug discovery.

Market analysts note that the supply chain for CAS 2361863-95-6 remains robust, with key manufacturers scaling up production to meet research and industrial demand. Quality control is paramount, and advanced analytical techniques like HPLC and LC-MS are employed to ensure purity. This emphasis on quality aligns with the broader trend of green chemistry, where minimizing impurities reduces waste and improves sustainability.

For researchers handling N-1-(2,4-dichlorophenyl)-2-methylpropan-2-ylprop-2-enamide, proper storage conditions are critical. The compound should be kept in a cool, dry environment, away from light, to maintain stability. Safety data sheets (SDS) provide detailed handling guidelines, reflecting the chemical industry's commitment to laboratory safety and regulatory compliance.

Looking ahead, the versatility of CAS 2361863-95-6 positions it as a compound of enduring interest. Whether in drug development, material science, or agrochemical innovation, its unique structure continues to inspire new applications. As biocatalysis and flow chemistry gain traction, this molecule may play a role in streamlining synthetic routes, further solidifying its importance in contemporary chemistry.